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Compound of Interest

Compound Name: 2-Bromo-6-nitroaniline

Cat. No.: B044865

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of 2-Bromo-6-nitroaniline, a key
chemical intermediate. It covers its physicochemical properties, synthesis protocols, primary
applications, spectroscopic profile, and safety guidelines, compiled to support research and
development activities.

Core Properties and Identifiers

2-Bromo-6-nitroaniline is a solid organic compound characterized by a benzene ring
substituted with a bromine atom, a nitro group, and an amino group.[1] Its structural and
chemical properties make it a valuable reagent in organic synthesis.

Physicochemical Data

The key physical and chemical properties of 2-Bromo-6-nitroaniline are summarized in the
table below.
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Property Value Source

Molecular Formula CeHsBrN20:2 [1112113114]

Molecular Weight 217.02 g/mol [2][3][4]
Pale yellow to yellow

Appearance ) [1][5]
solid/powder

Melting Point 74.5 °C [5]

. i 309.8 °C at 760 mmHg

Boiling Point ) [5]
(Predicted)

Density 1.7917 (Rough Estimate) [5]

pKa -2.46 = 0.25 (Predicted) [1][5]

Storage Temperature

2-8°C, Refrigerator, Keep in

dark place

[2][5]

Chemical Identifiers

For unambiguous identification, the following identifiers are used for 2-Bromo-6-nitroaniline.
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Identifier Type Identifier Source
CAS Number 59255-95-7 [LI[21031[41[5]
IUPAC Name 2-bromo-6-nitroaniline [3]
Benzenamine, 2-bromo-6-
nitro-; 2-Amino-3-

Synonyms ) [2][3]
bromonitrobenzene; 2-Bromo-
6-nitrophenylamine
InChl=1S/C6H5BrN202/c7-4-

InChl 2-1-3-5(6(4)8)9(10)11/h1- [3]
3H,8H2
KKMOSYLWYLMHAL-

InChlKey [3]
UHFFFAOYSA-N
C1=CC(=C(C(=C1)Br)N)--

SMILES (FC(CECLBN) [3]

INVALID-LINK--[O-]

Crystallographic Data

Single-crystal X-ray diffraction studies have provided detailed structural information.

Parameter Value Source
Crystal System Monoclinic [3]
Space Group P121/n1l [3]
a 4.4477 A [3]
b 11.4469 A [3]
c 13.8244 A [3]
B 94.635 ° [3]

Synthesis Protocols
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2-Bromo-6-nitroaniline can be synthesized via multiple routes. The following sections detail
common laboratory-scale experimental procedures.

Synthesis from 2-Nitroaniline

This method involves the direct bromination of 2-nitroaniline, which results in a mixture of
isomers that must be separated.

Reactants Products & Separation

Cool & Pour into
Cold Water

2-Nitroaniline

Process

i

(80% Ethanol)

Stir at 308-318 K
for 3 hours

Warm to 363 K,
stir for 2 hours

N-bromosuccinimi ide (NBS)

4-Bromo-2-nitroaniling
(Major Product)

Acetic Acid (Solvent)

Click to download full resolution via product page
Caption: Synthesis workflow of 2-Bromo-6-nitroaniline from 2-Nitroaniline.
Experimental Protocol:
e Reactants:
o 2-nitroaniline (34.5 g, 0.25 mol)[5][6]
o N-bromosuccinimide (44.5 g, 0.25 mol)[5][6]
o Acetic acid (400 mL)[5][6]

e Procedure:
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o N-bromosuccinimide is added in batches to a solution of 2-nitroaniline in acetic acid over
30 minutes, maintaining a temperature of 308-318 K.[5][6]

o The reaction mixture is stirred continuously at 318 K for 3 hours.[5][6]
o The mixture is then warmed to 363 K and stirred for an additional 2 hours.[5][6]

o After the reaction is complete, it is cooled to room temperature and poured into 4 L of
vigorously stirred cold water.[5][6]

o An orange precipitate forms, which is collected by filtration and washed with cold water.[5]

[6]

e Purification and Isolation:

o The crude product is recrystallized from 80% ethanol to yield pure 4-bromo-2-nitroaniline.

[5]I6]

o A second crystalline product is isolated from the mother liquor, which is identified as a
mixture containing 2-bromo-6-nitroaniline.[5][6] Further purification, such as sublimation
or column chromatography, is required to isolate pure 2-bromo-6-nitroaniline.[6]

Synthesis from 1-Bromo-2-fluoro-3-nitrobenzene

This method provides a more direct route with high yield.
Experimental Protocol:
e Reactants:
o 1-bromo-2-fluoro-3-nitrobenzene (6.0 g, 27.27 mmol)[6]
o Ammonia in Methanol (7 M, 20 mL)[6]
e Procedure:

o A mixture of 1-bromo-2-fluoro-3-nitrobenzene and methanolic ammonia is stirred in a
sealed tube at 100 °C for 16 hours.[6]
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o The solvent is removed under vacuum.[6]

o The residue is dissolved in water and extracted with ethyl acetate.[6]

e Purification:

o The combined organic layers are washed with brine, dried over Na=SO4, and
concentrated.[6]

o The residue is purified by column chromatography on silica gel (ethyl acetate/petroleum
ether = 1:100) to afford the product as a yellow solid.[6]

e Yield: 91.3% (5.4 g)[6]

Applications in Research and Drug Development

2-Bromo-6-nitroaniline serves as a crucial intermediate in the synthesis of pharmacologically
active molecules and other high-value chemical compounds.

Intermediate for Brimonidine Metabolite

The primary application of 2-Bromo-6-nitroaniline is as a key intermediate for the synthesis of
a metabolite of Brimonidine.[2][5] Brimonidine is an a2-adrenergic receptor agonist used as a
medication to treat glaucoma.[2][5]
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Caption: Role of 2-Bromo-6-nitroaniline in the context of Brimonidine.

Precursor in Dye Synthesis

This compound is also utilized in the field of dye synthesis. Its structure provides a versatile
platform for creating various dye products through further chemical reactions.[1]

Spectroscopic Profile

Spectroscopic data is essential for the structural confirmation and purity assessment of 2-
Bromo-6-nitroaniline. While specific spectra are proprietary to suppliers, typical
characterization data packages include *H-NMR, Mass Spectrometry (MS), and High-
Performance Liquid Chromatography (HPLC).[4] The nuclear magnetic resonance hydrogen
spectroscopy (*H NMR) data for the related isomer, 4-bromo-2-nitroaniline, has been reported
in the literature.[5]
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Safety and Handling

Proper handling of 2-Bromo-6-nitroaniline is critical to ensure laboratory safety.

GHS Hazard Information
 Signal Word: Warning

e Pictogram: GHSO07 (Harmful)
e Hazard Statements:

H302: Harmful if swallowed.

o

H315: Causes skin irritation.

[¢]

[¢]

H319: Causes serious eye irritation.

[e]

H335: May cause respiratory irritation.

e Precautionary Statements:
o P261: Avoid breathing dust.[1]
o P280: Wear protective gloves/protective clothing/eye protection/face protection.[1]
o P302+P352: IF ON SKIN: Wash with plenty of water.[1]

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

Handling and Storage Recommendations

» Handling: Use in a well-ventilated area or under a chemical fume hood.[7] Avoid contact with
skin and eyes and prevent the formation of dust.[7]

o Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[5][8]
Keep in a dark place under an inert atmosphere.[5]
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» Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear tightly fitting safety goggles.[7]

o Skin Protection: Handle with chemical-impermeable gloves and wear protective clothing.

[7]

o Respiratory Protection: If exposure limits are exceeded or irritation occurs, use a full-face
respirator.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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